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Compound of Interest

Compound Name: 2,2',3,4',5,5'-Hexachlorobiphenyl

CAS No.: 51908-16-8

Cat. No.: B1466043 Get Quote

Executive Summary
This application note details the quantitative determination of PCB 146 (

-hexachlorobiphenyl) using Isotope Dilution High-Resolution Gas Chromatography/High-
Resolution Mass Spectrometry (HRGC/HRMS). While standard methods (e.g., EPA 1668C)
address all 209 congeners, PCB 146 presents unique challenges due to its elution proximity to
the abundant PCB 138 and PCB 153 on standard phases. This protocol optimizes
chromatographic resolution and mass spectral selectivity to achieve detection limits in the low
femtogram (fg) range (

fg absolute), suitable for trace analysis in complex biological and environmental matrices.

Part 1: The Technical Challenge
The Analyte
PCB 146 is a hexachlorinated biphenyl (

). It is a persistent organic pollutant (POP) often found in Aroclor 1254 and 1260 mixtures.

Exact Mass (

): 357.8444 u
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Quantification Challenge: On standard 5% phenyl-methylpolysiloxane columns (e.g., DB-

5ms), PCB 146 elutes in a dense cluster of hexachlorobiphenyls, frequently co-eluting with

or shouldering PCB 138 (

), one of the most dominant congeners in environmental samples.

Why HRMS?
Low-resolution MS (Quadrupole, LRMS) operating at unit resolution cannot distinguish

between the molecular ion of PCB 146 and isobaric interferences from matrix co-extractives or

fragment ions from higher-chlorinated PCBs (e.g., Hepta-CBs losing a chlorine).

HRMS Requirement: A resolving power (RP) of

(10% valley definition) is required to separate the exact mass of PCB 146 from interferences
such as chlorinated diphenyl ethers or PCNs.

Part 2: Experimental Protocol
Instrumentation & Materials[1]

GC System: Agilent 7890B or Thermo Trace 1310.

Detector: Magnetic Sector MS (e.g., Waters AutoSpec) or Orbitrap (e.g., Thermo Q Exactive

GC).

Column:

Primary: Phenomenex Zebron ZB-SemiVolatiles or Agilent DB-5ms UI (

).

Secondary (Confirmation): SPB-Octyl (

) – Crucial for resolving PCB 146 from PCB 138.

Standards:

Native PCB 146 Standard.
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-labeled PCB 146 (Internal Standard).

Sample Preparation (Simplified Workflow)
The extraction efficiency is critical. We utilize Isotope Dilution Mass Spectrometry (IDMS),

meaning the

-labeled analog is spiked before extraction to correct for all losses.

Sample (1-10g)
Soil/Tissue

Spike 13C-PCB 146
(Surrogate)

Soxhlet/PLE Extraction
(Toluene/Hexane)

Acid Silica + Alumina
(Remove Lipids)

Concentration
(TurboVap to 20 uL) GC-HRMS Injection

Click to download full resolution via product page

Figure 1: Sample preparation workflow ensuring IDMS correction.

GC Parameters (Optimized for Separation)
To separate PCB 146 from the PCB 138/153 cluster, a slow ramp rate in the elution window is

required.
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Parameter Setting Rationale

Injector Splitless, High temp minimizes

discrimination of high-boilers.

Carrier Gas Helium, Constant Flow Maintains separation

efficiency.

Oven Ramp (1 min) Solvent focusing.

@ Fast ramp to elution zone.

@
Critical: Slow ramp separates

Hexa-CBs.

@

(Hold 5 min)

Bake out Hepta/Octa/Deca-

CBs.

Transfer Line Prevent cold spots.

Mass Spectrometry Parameters (SIM Descriptors)
We utilize Selected Ion Monitoring (SIM) or Parallel Reaction Monitoring (PRM) for maximum

sensitivity. Two isotopes are monitored for ratio confirmation.

Ionization: Electron Impact (EI) at 35-40 eV (optimized for molecular ion intensity).

Resolution:

(10% Valley).

Lock Mass: PFK (Perfluorokerosene) or PFTBA used continuously to correct mass drift.

Table: Exact Masses for PCB 146 (Hexa-CB)
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Ion Type Isotope m/z (Exact Mass) Purpose

Native PCB 146
(

)

359.8415 Quantitation (Primary)

(

)

361.8385 Confirmation (Ratio)

-Label
(

)

371.8817
Internal Standard

(Quant)

(

)

373.8788
Internal Standard

(Ratio)

Note: The M+2 ion is selected as the primary quantitation mass because it is the most

abundant isotopologue for Hexachlorobiphenyls (approx 100% relative abundance), whereas

M+ is lower.

Part 3: Data Analysis & Calculation
Isotope Dilution Calculation
Quantification is independent of recovery. We calculate the concentration (

) using the Relative Response Factor (RRF).

Where:

= Area of Native PCB 146 (m/z 359.8415).

= Area of

-PCB 146 (m/z 371.8817).

= Concentration of Internal Standard spiked (known).
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= Relative Response Factor determined from calibration.

Detection Limits (LOD/LOQ)
Based on EPA 1668C criteria and optimized instrument performance:

Matrix
Typical Sample
Size

Estimated LOD
(S/N > 3)

Estimated LOQ
(S/N > 10)

Solvent Standard N/A

Aqueous 1 Liter

Soil/Sediment 10 grams

Tissue/Blood 5 grams

Part 4: Troubleshooting & Optimization
The Co-elution Trap
Problem: On a standard DB-5ms column, PCB 146 may appear as a "shoulder" on the PCB

138 peak. Solution:

Integration: Use peak deconvolution software if resolution is

.

Column Switch: If PCB 146 is the primary target, switch to an SPB-Octyl column. This phase

reverses the elution order of critical pairs, moving PCB 146 away from 138/153.

Lock Mass Instability
Problem: Mass drift causes the exact mass window (typically 20 ppm) to miss the peak.

Solution: Ensure PFK/PFTBA bleeds are constant. If using Orbitrap, ensure the internal lock

mass (e.g., column bleed siloxane m/z 207.0323) is present, though for high-temp PCB

analysis, external lock mass is preferred.
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Peak Broadening / Tailing

Check Injector Temp
(Must be >260C)

Check Column Activity
(Trim 30cm from front) Matrix Overload?

Perform Acid Silica Cleanup
Repeat Injection

Click to download full resolution via product page

Figure 2: Troubleshooting logic for peak shape issues common with Hexa-CBs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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